Cas no 56370-31-1 (2-(4-propoxyphenyl)ethylamine Hydrochloride)

2-(4-propoxyphenyl)ethylamine Hydrochloride structure
56370-31-1 structure
Product Name:2-(4-propoxyphenyl)ethylamine Hydrochloride
CAS No:56370-31-1
MF:C11H18ClNO
MW:215.719722270966
CID:1068248
PubChem ID:3043938
Update Time:2025-04-20

2-(4-propoxyphenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Propoxyphenyl)-1-ethanamine hydrochloride
    • 2-(4-Propoxyphenyl)ethanamine hydrochloride (1:1)
    • benzeneethanamine, 4-propoxy-, hydrochloride (1:1)
    • 4-Propoxybenzeneethanamine hydrochloride
    • DTXSID00204925
    • 2-(4-Propoxyphenyl)ethan-1-amine hydrochloride
    • BS-38362
    • [2-(4-propoxyphenyl)ethyl]amine hydrochloride
    • 2-(4-propoxyphenyl)ethanamine hydrochloride
    • AKOS005111128
    • 2-(4-propoxyphenyl)ethanamine;hydrochloride
    • MFCD01657175
    • Benzeneethanamine, 4-propoxy-, hydrochloride
    • 56370-31-1
    • CS-0358765
    • 2-(4-propoxyphenyl)ethylamine Hydrochloride
    • MDL: MFCD01657175
    • Inchi: 1S/C11H17NO.ClH/c1-2-9-13-11-5-3-10(4-6-11)7-8-12;/h3-6H,2,7-9,12H2,1H3;1H
    • InChI Key: FHXNLLDQTJVGCS-UHFFFAOYSA-N
    • SMILES: Cl.O(CCC)C1C=CC(=CC=1)CCN

Computed Properties

  • Exact Mass: 215.10784
  • Monoisotopic Mass: 215.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Boiling Point: 282.1°C at 760 mmHg
  • Flash Point: 120.8°C
  • PSA: 35.25

2-(4-propoxyphenyl)ethylamine Hydrochloride Security Information

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